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Compound of Interest

Compound Name: 6-Methyl-1-heptene

Cat. No.: B3415963 Get Quote

Essential Safety and Handling Guide for 6-
Methyl-1-heptene
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 6-Methyl-1-heptene. The following

procedural guidance is designed to ensure safe laboratory practices.

Chemical and Physical Properties
6-Methyl-1-heptene is a clear, colorless liquid with a petroleum-like odor.[1][2] It is less dense

than water and insoluble in it.[1][2] As a highly flammable liquid and vapor, it poses a significant

fire hazard.[1][3]

The quantitative data for 6-Methyl-1-heptene are summarized in the table below for easy

reference.
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Property Value

Molecular Formula C8H16[2][4][5][6]

Molecular Weight 112.21 g/mol [1][4][6]

Density 0.719 g/cm³[4][6]

Boiling Point 112.4 °C at 760 mmHg[4][6]

Flash Point 15.5 °C (Closed Cup)[2][4][6]

Vapor Pressure 25.2 mmHg[1][7]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to minimize exposure risks. The selection of PPE should be based

on a thorough risk assessment of the specific laboratory procedures.
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Protection Type Specification Rationale

Eye/Face

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards).[8]

Protects against splashes and

vapors that can cause severe

eye irritation.[7][9]

Face shield (in addition to

goggles).[9][10]

Recommended when handling

large volumes or when there is

a significant splash hazard.[9]

Skin

Chemical-resistant gloves

(e.g., Nitrile, Butyl rubber).

Gloves must be inspected prior

to use.[8][9]

Prevents skin contact, which

can cause irritation.[7][8] Use

proper glove removal

technique to avoid

contamination.[10]

Fire/flame resistant and

impervious clothing.[8] A

complete chemical-protective

suit may be required based on

concentration and exposure

risk.[10]

Protects against accidental

splashes and fire hazards.[8]

Respiratory

A full-face respirator should be

used if exposure limits are

exceeded or irritation is

experienced.[8] For higher-

level protection, use respirator

cartridges such as OV/AG/P99

(US) or ABEK-P2 (EU EN

143).[10]

Protects against inhalation of

vapors, which may have

anesthetic effects like

drowsiness, dizziness, and

headache.[1][7]

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: Always handle 6-Methyl-1-heptene in a well-ventilated area, preferably within a

chemical fume hood.[5][8] Use explosion-proof electrical, ventilating, and lighting equipment.
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[3][11]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

close to the workstation.[3]

Safe Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly and engineering

controls are functioning.

Grounding: To prevent fires caused by electrostatic discharge, all metal parts of the

equipment must be grounded.[3][8]

Tools: Use only non-sparking tools to avoid ignition sources.[3][8][11]

Avoid Contact: Take measures to avoid contact with skin and eyes and prevent the inhalation

of vapors.[8][10]

Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other

sources of ignition.[3][11]

Storage:

Store containers in a dry, cool, and well-ventilated place.[8]

Keep the container tightly closed when not in use.[8]

Store away from incompatible materials such as strong oxidizing agents.[3][11]

Emergency and Disposal Plan
Accidental Release Measures:

Isolate and Ventilate: Remove all sources of ignition and ensure adequate ventilation.[8]

Evacuate personnel to a safe area.[5][8]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[8][10]
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Clean-up: Use spark-proof tools and explosion-proof equipment.[8][11] Absorb the spill with

an inert material (e.g., sand, silica gel) and collect it for disposal.[11]

First-Aid Procedures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration and seek immediate medical attention.[5][8]

Skin Contact: Immediately remove contaminated clothing.[8] Wash the affected area with

soap and plenty of water.[1][8]

Eye Contact: Rinse eyes cautiously with pure water for at least 15 minutes.[5][8] Consult a

doctor.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a Poison Control

Center or doctor immediately.[5][8]

Disposal Plan:

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[3][12]

Professional Disposal: All waste material, including contaminated absorbents and packaging,

should be disposed of by a licensed professional waste disposal service.[10]

Packaging: Dispose of contaminated packaging as you would the unused product.[10]

Workflow for Safe Handling of 6-Methyl-1-heptene
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1. Preparation
- Risk Assessment
- Verify Controls

Engineering Controls
- Fume Hood
- Ventilation
- Grounding

Personal Protective Equipment
- Goggles/Face Shield

- Gloves
- Lab Coat/Suit

- Respirator

2. Handling Procedure
- Use Non-Sparking Tools

- Avoid Contact & Inhalation
- Keep from Ignition Sources

Accidental Release

Task Completion

3. Emergency Procedures
- Evacuate & Ventilate

- Remove Ignition Sources
- Contain & Clean Spill

4. Waste Collection
- Segregate Waste
- Label Container

5. Disposal
- Use Licensed Contractor

- Follow Regulations
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Caption: Logical workflow for the safe handling of 6-Methyl-1-heptene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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